7-Hexyl-8-(isopentylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione 7-Hexyl-8-(isopentylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione

Brand Name: Vulcanchem

CAS No.: 332033-53-1

VCID: VC0406936

InChI: InChI=1S/C17H28N4O2S/c1-5-6-7-8-10-21-13-14(20(4)16(23)19-15(13)22)18-17(21)24-11-9-12(2)3/h12H,5-11H2,1-4H3,(H,19,22,23)

SMILES: CCCCCCN1C2=C(N=C1SCCC(C)C)N(C(=O)NC2=O)C

Molecular Formula: C17H28N4O2S

Molecular Weight: 352.5g/mol

7-Hexyl-8-(isopentylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione

CAS No.: 332033-53-1

VCID: VC0406936

Molecular Formula: C17H28N4O2S

Molecular Weight: 352.5g/mol

CAS No.	332033-53-1
Product Name	7-Hexyl-8-(isopentylsulfanyl)-3-methyl-3,7-dihydro-1H-purine-2,6-dione
Molecular Formula	C17H28N4O2S
Molecular Weight	352.5g/mol
IUPAC Name	7-hexyl-3-methyl-8-(3-methylbutylsulfanyl)purine-2,6-dione
Standard InChI	InChI=1S/C17H28N4O2S/c1-5-6-7-8-10-21-13-14(20(4)16(23)19-15(13)22)18-17(21)24-11-9-12(2)3/h12H,5-11H2,1-4H3,(H,19,22,23)
Standard InChIKey	XOXYDAWGIBQJCF-UHFFFAOYSA-N
SMILES	CCCCCCN1C2=C(N=C1SCCC(C)C)N(C(=O)NC2=O)C
Canonical SMILES	CCCCCCN1C2=C(N=C1SCCC(C)C)N(C(=O)NC2=O)C
PubChem Compound	3120038
Last Modified	Nov 11 2021

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